Cas no 868217-90-7 (1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzenesulfonyl)-2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazole
- MLS001232875
- 2-((2,5-dimethylbenzyl)thio)-1-(phenylsulfonyl)-4,5-dihydro-1H-imidazole
- cid_2148712
- 1-(benzenesulfonyl)-2-[(2,5-dimethylphenyl)methylthio]-4,5-dihydroimidazole
- 1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
- 2-[(2,5-dimethylphenyl)methylsulfanyl]-1-(phenylsulfonyl)-4,5-dihydroimidazole
- SMR000806245
- 868217-90-7
- BDBM58820
- 1-besyl-2-[(2,5-dimethylbenzyl)thio]-2-imidazoline
- HMS2987L20
- F1804-0173
- AKOS024609698
- CHEMBL1520217
- 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
-
- Inchi: 1S/C18H20N2O2S2/c1-14-8-9-15(2)16(12-14)13-23-18-19-10-11-20(18)24(21,22)17-6-4-3-5-7-17/h3-9,12H,10-11,13H2,1-2H3
- InChI Key: QXIMZXZYLOMTSO-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC(C)=CC=C2C)N(S(C2=CC=CC=C2)(=O)=O)CCN=1
Computed Properties
- Exact Mass: 360.09662023g/mol
- Monoisotopic Mass: 360.09662023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 83.4Ų
1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1804-0173-2μmol |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-5μmol |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-10μmol |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-20μmol |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-1mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-2mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-3mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-4mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-5mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1804-0173-10mg |
1-(benzenesulfonyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
868217-90-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
Introduction to 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-90-7)
The compound 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS number 868217-90-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of both benzenesulfonyl and dimethylphenylmethylsulfanyl groups in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.
In recent years, the development of novel imidazole derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating various biological pathways. The imidazole core, a five-membered aromatic ring containing two nitrogen atoms, is well-known for its versatility in drug design. The specific substitution pattern in 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole introduces unique electronic and steric properties that may influence its binding affinity and selectivity towards therapeutic targets.
One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory and metabolic pathways. Studies have shown that sulfonamide derivatives can exhibit anti-inflammatory properties by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The benzenesulfonyl group in 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole may enhance its ability to interact with these enzymes, potentially leading to more effective therapeutic outcomes.
Furthermore, the dimethylphenylmethylsulfanyl group contributes to the compound's hydrophobicity and may influence its pharmacokinetic properties. This balance between hydrophilic and hydrophobic regions is crucial for optimizing drug delivery and bioavailability. Recent computational studies have suggested that this substitution pattern could improve the compound's solubility and membrane permeability, making it a promising candidate for oral administration.
The synthesis of 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the dimethylphenylmethylsulfanyl group is often incorporated through thioetherification or nucleophilic substitution reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.
From a pharmacological perspective, the biological activity of 1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has been evaluated in various in vitro and in vivo models. Preliminary results indicate that the compound exhibits moderate inhibitory activity against certain inflammatory mediators. Additionally, its structural similarity to known bioactive molecules suggests potential applications in treating conditions such as arthritis and metabolic disorders.
The chemical stability of this compound is another critical factor that must be considered during both synthesis and application. The presence of multiple functional groups makes it susceptible to degradation under certain conditions. However, studies have shown that proper formulation and storage conditions can significantly enhance its stability. For instance, protecting groups may be employed during synthesis to prevent unwanted side reactions.
In conclusion,1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-90-7) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives,this compound is poised to play a significant role in addressing unmet medical needs.
868217-90-7 (1-(benzenesulfonyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)